Cas no 1006462-23-2 (1-(2,2-Difluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid)

• Product Name: 1-(2,2-Difluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid
• CAS No: 1006462-23-2
• MF: C₇H₅F₅N₂O₂
• MW: 244.118818998337
• MDL: MFCD08696530
• CID: 2621374
• PubChem ID: 19622818
• Update Time: 2025-04-21

1-(2,2-Difluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• SCHEMBL18893849
• GKWRSEBOHQHGNA-UHFFFAOYSA-N
• C7H5F5N2O2
• D77106
• 1006462-23-2
• 2-(2,2-difluoroethyl)-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• AKOS000313918
• EN300-92594
• CS-0112664
• STK351294
• MFCD08696530
• SB85713
• 1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylicacid
• GQB46223
• 1-(2,2-Difluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid

• MDL： MFCD08696530
• Inchi： 1S/C7H5F5N2O2/c8-5(9)2-14-3(6(15)16)1-4(13-14)7(10,11)12/h1,5H,2H2,(H,15,16)
• InChI Key： GKWRSEBOHQHGNA-UHFFFAOYSA-N
• SMILES： FC(CN1C(C(=O)O)=CC(C(F)(F)F)=N1)F

Computed Properties

• Exact Mass: 244.02711822g/mol
• Monoisotopic Mass: 244.02711822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives